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Compound of Interest

5-Bromo-3-chloro-2-
Compound Name:

hydroxybenzaldehyde

Cat. No.: B1270747

Technical Support Center: 5-bromo-3-
chlorosalicylaldehyde

This technical support guide provides essential safety information, handling protocols, and
troubleshooting advice for researchers, scientists, and drug development professionals working
with 5-bromo-3-chlorosalicylaldehyde (CAS No: 19652-32-5).

Material Safety Data Sheet (MSDS) Analysis

A thorough analysis of the Material Safety Data Sheet reveals critical information regarding the
handling, storage, and emergency procedures for 5-bromo-3-chlorosalicylaldehyde.

Physicochemical and Safety Data

The quantitative data from the MSDS is summarized below for easy reference.
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Property Value Citations
Molecular Formula C7H4BrClO:2 [1112]
Molecular Weight 235.46 g/mol [1][3]
Appearance White to light yellow or green 5]
powder/crystal

Melting Point 85-88 °C [31[6]
Boiling Point (Predicted) 245.3+35.0 °C [7]

Purity >96.0% to 98% [31[4]
Storage Class 11 (Combustible Solids) [31[6]

GHS Hazard Information

5-bromo-3-chlorosalicylaldehyde is classified with the following hazards:
o H315: Causes skin irritation.[1][7]

e H319: Causes serious eye irritation.[1][7]

e H335: May cause respiratory irritation.[1][7]

The signal word for this chemical is Warning.[1][7]

Frequently Asked Questions (FAQs) &
Troubleshooting

This section addresses common issues and questions that may arise during experiments
involving 5-bromo-3-chlorosalicylaldehyde.

Q1: What are the proper storage conditions for 5-bromo-3-chlorosalicylaldehyde?

Al: Store the compound in a cool, dry, and well-ventilated place.[7][8] Keep the container
tightly closed. Some sources indicate the material is air-sensitive, so storage under an inert
atmosphere (e.g., nitrogen) is recommended for long-term stability.[7][9]
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Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: Appropriate PPE includes safety glasses or eyeshields, chemical-resistant gloves, and a
lab coat.[3][7][8] When handling the powder, a type N95 (US) dust mask should be used to
avoid inhalation.[3][6] Work should be conducted in a well-ventilated area or a chemical fume
hood.[8]

Q3: What should I do in case of accidental skin or eye contact?

A3: In case of skin contact, immediately wash the affected area with plenty of soap and water.
[7][8] If skin irritation occurs, seek medical advice.[8] For eye contact, rinse cautiously with
water for several minutes.[7][8] Remove contact lenses if present and easy to do, and continue
rinsing.[7][8] If eye irritation persists, get medical advice or attention.[8]

Q4: The compound has changed color in storage. Is it still usable?

A4: A significant color change, such as darkening to yellow or brown, may indicate degradation.
[10] The most common degradation pathway for aromatic aldehydes is oxidation of the
aldehyde group to a carboxylic acid, which can affect the compound's purity and reactivity.[10]
It is recommended to verify the purity of the material using an appropriate analytical technique
(e.g., NMR, GC-MS) before use if degradation is suspected.

Q5: I am having trouble dissolving the compound. What solvents are recommended?

A5: While specific solubility data is not widely available in the search results, related
compounds are soluble in solvents like chloroform, dichloromethane, and ethyl acetate.[10] For
syntheses, ethanol is often used as a solvent.[11] If you are experiencing solubility issues,
ensure the compound has not degraded, as the resulting carboxylic acid may have different
solubility properties.[10]

Q6: What are the recommended disposal procedures?

A6: Dispose of the contents and container to an approved waste disposal plant in accordance
with local, state, and federal regulations.[8] Do not let the product enter drains.[7] Chemical
waste generators must determine if a discarded chemical is classified as hazardous waste.[8]

Experimental Protocols & Workflows
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General Protocol for Schiff Base Synthesis

5-bromo-3-chlorosalicylaldehyde is commonly used in the synthesis of Schiff bases.[3][12] A
general procedure involves the condensation reaction with a primary amine.

Dissolution: Dissolve 5-bromo-3-chlorosalicylaldehyde in a suitable solvent, such as ethanol.
o Addition of Amine: Add an equimolar amount of the desired primary amine to the solution.

o Reaction: Stir the mixture at room temperature or with gentle heating. The reaction progress
can be monitored by thin-layer chromatography (TLC).

 Isolation: The resulting Schiff base product often precipitates from the solution upon
formation or after cooling. The solid can then be collected by filtration.

 Purification: If necessary, the product can be purified by recrystallization from an appropriate
solvent.

Visualizing Safety and Experimental Workflows

The following diagrams illustrate key safety and handling workflows.
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Safe Handling Workflow
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Caption: Logical workflow for safely handling 5-bromo-3-chlorosalicylaldehyde.
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First Aid for Exposure
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Caption: Decision tree for first aid response to accidental exposure.
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Spill Cleanup Procedure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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